Cas no 869663-09-2 (2-(4-butoxy-3-chlorophenyl)ethanol)

• Product Name: 2-(4-butoxy-3-chlorophenyl)ethanol
• CAS No: 869663-09-2
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• MDL: MFCD18426652
• CID: 5225186
• Update Time: 2026-03-07

2-(4-butoxy-3-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-butoxy-3-chlorophenyl)ethanol

• MDL： MFCD18426652
• Inchi： 1S/C12H17ClO2/c1-2-3-8-15-12-5-4-10(6-7-14)9-11(12)13/h4-5,9,14H,2-3,6-8H2,1H3
• InChI Key： SHCGXGWMIKHJLT-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=C(OCCCC)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 2-(4-butoxy-3-chlorophenyl)ethanol

Comprehensive Overview of 2-(4-butoxy-3-chlorophenyl)ethanol (CAS No. 869663-09-2): Properties, Applications, and Industry Insights

2-(4-butoxy-3-chlorophenyl)ethanol (CAS No. 869663-09-2) is a specialized organic compound with a molecular structure that combines a phenyl ring substituted with chlorine and butoxy groups, along with an ethanol side chain. This unique configuration grants it versatile physicochemical properties, making it valuable in industries such as pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s chlorophenyl and ethoxy functional groups contribute to its reactivity, enabling applications as an intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like 2-(4-butoxy-3-chlorophenyl)ethanol has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 869663-09-2 solubility" or "2-(4-butoxy-3-chlorophenyl)ethanol synthesis," reflecting its relevance in R&D. The compound’s lipophilic nature and moderate polarity make it suitable for formulations requiring controlled release or enhanced bioavailability, aligning with trends in green chemistry and sustainable synthesis.

From a technical perspective, 2-(4-butoxy-3-chlorophenyl)ethanol exhibits a melting point range of 80–85°C and a molecular weight of 228.72 g/mol. Its chlorine substitution at the meta position of the phenyl ring influences its electronic properties, which is critical for designing photoactive materials or catalysts. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a key concern for buyers searching for "CAS 869663-09-2 suppliers."

The agrochemical sector leverages this compound as a precursor for herbicides and plant growth regulators, capitalizing on its ability to modify biological activity. Meanwhile, in pharmaceuticals, it serves as a building block for anti-inflammatory agents and antimicrobials, addressing global health challenges. Discussions on platforms like ResearchGate often highlight its potential in "structure-activity relationship (SAR) studies," a hotspot for AI-driven drug design.

Regulatory compliance is another critical aspect. While 2-(4-butoxy-3-chlorophenyl)ethanol is not classified as hazardous under major frameworks like REACH or GHS, proper handling protocols are recommended due to its moderate toxicity. Environmental persistence data, often queried as "869663-09-2 biodegradability," remains an area of active research to align with circular economy principles.

Innovations in flow chemistry and microwave-assisted synthesis have optimized the production of this compound, reducing waste and energy use. These methods resonate with the industry’s shift toward "green solvents" and "atom-efficient reactions," frequently searched terms in ACS Publications and PubMed.

In summary, 2-(4-butoxy-3-chlorophenyl)ethanol (CAS No. 869663-09-2) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring significance in scientific and industrial communities.